Cas no 74447-81-7 (4-Chloro-3-methoxybiphenyl)

• Product Name: 4-Chloro-3-methoxybiphenyl
• CAS No: 74447-81-7
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• CID: 4998020
• Update Time: 2025-04-23

4-Chloro-3-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methoxybiphenyl
• 1-chloro-2-methoxy-4-phenylbenzene
• 4-Chloro-3-methoxybiphenyl

• Inchi： 1S/C13H11ClO/c1-15-13-9-11(7-8-12(13)14)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： GZNUGXLDNUTRHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-3-methoxybiphenyl

4-Chloro-3-methoxybiphenyl (CAS 74447-81-7): A Versatile Intermediate in Modern Chemistry

4-Chloro-3-methoxybiphenyl (CAS 74447-81-7) is a highly valuable aromatic compound that has gained significant attention in pharmaceutical and material science applications. This chlorinated biphenyl derivative serves as a crucial building block in organic synthesis, particularly in the development of advanced pharmaceutical intermediates and functional materials.

The molecular structure of 4-Chloro-3-methoxybiphenyl features a biphenyl core with strategic substitutions at the 3 and 4 positions - a methoxy group and a chlorine atom respectively. This unique arrangement contributes to its electronic properties and makes it an excellent candidate for Suzuki coupling reactions, one of the most searched topics in modern synthetic chemistry according to recent Google Scholar data.

Recent studies highlight the growing importance of 4-Chloro-3-methoxybiphenyl CAS 74447-81-7 in the development of OLED materials, a hot topic in material science forums. Its ability to modify electron transport properties makes it valuable for creating more efficient organic electronic devices, addressing the current industry demand for sustainable energy solutions.

In pharmaceutical applications, this compound serves as a precursor for various drug candidates, particularly in the synthesis of central nervous system (CNS) active compounds. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups allows for versatile structure-activity relationship modifications, a frequently discussed subject in medicinal chemistry circles.

The synthesis of 4-Chloro-3-methoxybiphenyl 74447-81-7 typically involves cross-coupling reactions, with recent patent literature showing improved methods using palladium catalysts. These advancements respond to the growing industry need for greener synthetic pathways, a trending topic in chemical manufacturing sustainability discussions.

Market analysis indicates rising demand for high purity 4-Chloro-3-methoxybiphenyl, especially from the Asia-Pacific pharmaceutical sector. Quality specifications often require ≥98% purity, with strict control of residual solvents and heavy metal content - key search terms among quality control professionals.

From a regulatory perspective, proper handling of 4-Chloro-3-methoxybiphenyl CAS no 74447-81-7 requires standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, proper personal protective equipment (PPE) is recommended, aligning with current workplace safety trends emphasized in chemical industry blogs.

The compound's physical-chemical properties include a molecular weight of 218.67 g/mol, melting point between 45-50°C, and limited water solubility. These characteristics make it suitable for various organic solvent-based reactions, a common search query among process chemists optimizing reaction conditions.

Recent innovations have explored the use of 4-Chloro-3-methoxybiphenyl in catalytic systems and as a ligand precursor in transition metal chemistry. These applications tap into the current research focus on catalyst design and atom economy, highly relevant topics in academic chemistry departments worldwide.

Storage recommendations for 74447-81-7 typically suggest cool, dry conditions in airtight containers, with stability data showing excellent shelf life when protected from light and moisture - important information frequently sought by inventory managers in chemical distribution companies.

Analytical characterization of 4-Chloro-3-methoxybiphenyl commonly employs HPLC, GC-MS, and NMR spectroscopy, techniques that dominate analytical chemistry search trends. The compound's distinct aromatic proton signals between 7.2-7.8 ppm in 1H NMR serve as important quality indicators.

The future outlook for 4-Chloro-3-methoxybiphenyl CAS 74447-81-7 appears promising, with potential applications emerging in agrochemicals and specialty polymers. These developments align with global trends toward precision agriculture and high-performance materials, making this compound a subject of ongoing research interest.